Benzene, 1-bromo-2,3-dimethoxy-5-methyl-
Overview
Description
Benzene, 1-bromo-2,3-dimethoxy-5-methyl- is a chemical compound that belongs to the family of halogenated aromatic hydrocarbons. It is also known as 5-Bromo-2,3-dimethoxytoluene. This compound has been extensively studied due to its potential applications in the field of organic synthesis and medicinal chemistry.
Mechanism of Action
The mechanism of action of Benzene, 1-bromo-2,3-dimethoxy-5-methyl- is not well understood. However, it is believed to act as a serotonergic agonist, which means that it activates serotonin receptors in the brain. This can lead to a range of effects, including hallucinations, altered perception, and changes in mood.
Biochemical and Physiological Effects:
Benzene, 1-bromo-2,3-dimethoxy-5-methyl- has been shown to have a range of biochemical and physiological effects. In animal studies, it has been shown to increase dopamine and serotonin levels in the brain. It has also been shown to increase heart rate and blood pressure. In humans, the effects of this compound are not well understood due to the limited research that has been conducted.
Advantages and Limitations for Lab Experiments
One advantage of using Benzene, 1-bromo-2,3-dimethoxy-5-methyl- in lab experiments is that it is relatively easy to synthesize. It is also a versatile starting material that can be used to synthesize a range of biologically active compounds. However, one limitation of using this compound is that it is not well studied in humans, which makes it difficult to determine its potential therapeutic applications.
Future Directions
There are several future directions for research on Benzene, 1-bromo-2,3-dimethoxy-5-methyl-. One potential direction is to study its effects on serotonin receptors in the brain. This could lead to a better understanding of its potential therapeutic applications. Another direction is to study its effects on other neurotransmitter systems, such as the dopamine system. This could provide insights into its potential for treating psychiatric disorders such as depression and anxiety. Finally, future research could focus on developing new synthetic methods for Benzene, 1-bromo-2,3-dimethoxy-5-methyl- that are more efficient and environmentally friendly.
Scientific Research Applications
Benzene, 1-bromo-2,3-dimethoxy-5-methyl- has been used as a starting material for the synthesis of various biologically active compounds. For example, it has been used in the synthesis of 5-bromo-2,3-dimethoxyphenethylamine (5-Br-2,3-DMA), which is a potent hallucinogenic drug. It has also been used in the synthesis of 5-bromo-2,3-dimethoxy-N-methylamphetamine (5-Br-DMMA), which is a psychoactive drug.
properties
IUPAC Name |
1-bromo-2,3-dimethoxy-5-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO2/c1-6-4-7(10)9(12-3)8(5-6)11-2/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNLKMCMWNRXPGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50467280 |
Source
|
| Record name | Benzene, 1-bromo-2,3-dimethoxy-5-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50467280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
68278-85-3 |
Source
|
| Record name | Benzene, 1-bromo-2,3-dimethoxy-5-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50467280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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